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Compound of Interest

Compound Name: Aconitic acid, triallyl ester

Cat. No.: B078717 Get Quote

Safe Handling and Disposal of Aconitic Acid,
Triallyl Ester
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for handling Aconitic acid,
triallyl ester (also known as Triallyl Aconitate). The following procedures and data are

compiled to ensure the safe use of this chemical in a laboratory setting, minimizing risks and

providing clear guidance on operational and emergency protocols.

Key Quantitative Data
A summary of the known physical and chemical properties of Aconitic acid, triallyl ester is
presented below. Please note that some data is estimated and should be used as a guideline.

Property Value

Molecular Formula C₁₅H₁₈O₆

Molecular Weight 294.3 g/mol

Boiling Point 108 °C at 0.1 mmHg

Density (estimate) 1.1975 g/cm³

Refractive Index (estimate) 1.4359
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Operational Plan: Step-by-Step Handling
Procedures
Safe handling of Aconitic acid, triallyl ester requires adherence to the following procedural

steps, from acquisition to disposal.

Receiving and Storage
Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.

Compatibility: Keep away from strong oxidizing agents.

Personal Protective Equipment (PPE)
Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1]

Hand Protection: Wear protective gloves.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

Respiratory Protection: Under normal use conditions with adequate ventilation, no

respiratory protection is typically required. For large-scale operations or in case of spills, use

a NIOSH/MSHA or European Standard EN 136 approved respirator.

Handling and Use
Ventilation: Use only in a well-ventilated area, such as a chemical fume hood.

Avoid Contact: Avoid contact with skin, eyes, and clothing.[1][2]

Avoid Inhalation: Avoid breathing vapors or mists.[1]

Hygiene: Wash hands thoroughly after handling. Remove and wash contaminated clothing

before reuse.[1][2]
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Spill and Leak Procedure
Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure adequate ventilation.

Containment: Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a

suitable, closed container for disposal.[2]

Clean-up: Clean the spill area thoroughly with an appropriate solvent.

Disposal Plan
Chemical waste must be disposed of in accordance with local, regional, and national

regulations.

Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.[1]

Containerization: Collect waste in a designated, properly labeled, and sealed container.

Disposal Route: Dispose of contents/container to an approved waste disposal plant.[1] Do

not empty into drains.[1]
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Caption: A logical workflow for the safe handling of Aconitic acid, triallyl ester.
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Emergency Response and First Aid
Immediate and appropriate action is crucial in the event of an emergency.

First Aid Measures
Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothes and shoes.[3]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[2][3]

Ingestion: Clean mouth with water. Get medical attention.[1][3]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

Protective Equipment: As in any fire, wear a self-contained breathing apparatus pressure-

demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[1]

Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (CO2).[1]
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Emergency Response Protocol

First Aid
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Rinse mouth, get medical attention

Seek Medical Attention

Click to download full resolution via product page

Caption: Immediate actions for emergency response and first aid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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